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Compound of Interest

Compound Name: Metoprolol dimer-d10

Cat. No.: B12388661 Get Quote

For researchers, scientists, and drug development professionals requiring Metoprolol dimer-
d10 for their studies, several commercial suppliers offer this deuterated internal standard. This

guide provides an in-depth overview of the available suppliers, their product specifications, and

a representative experimental protocol for its application in pharmacokinetic studies.

Commercial Supplier Overview
Metoprolol dimer-d10 is primarily used as an internal standard in analytical methodologies,

such as mass spectrometry, to ensure the accuracy and precision of the quantification of

metoprolol and its metabolites in biological samples. The following table summarizes the

offerings from various suppliers.

Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight

Purity Availability

Cleanchem CL-MPL-34
C₂₇H₃₁D₁₀NO

₆
485.7 Not specified

Custom

Synthesis

SynZeal SZ-M021D03
C₂₇H₃₁D₁₀NO

₆
485.7 Not specified

Synthesis on

demand

Alentris

Research

ALN-

M021027
Not specified Not specified Not specified In Stock

MedChemEx

press
HY-143859S Not specified Not specified 98% Not specified
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Note: Pricing information is generally not publicly available and requires a direct inquiry with the

respective suppliers. The CAS number for the unlabeled Metoprolol dimer is 154784-36-8; a

specific CAS number for the d10 isotopologue is not consistently provided by suppliers.

Product Specifications
Chemical Name: 3,3'-(Isopropylazanediyl)bis(1-(4-(2-methoxyethyl)phenoxy)propan-

1,1,2,3,3-d5-2-ol)

Deuterium Incorporation: The "d10" designation indicates that ten hydrogen atoms in the

molecule have been replaced with deuterium. This mass difference is critical for its use as an

internal standard in mass spectrometry-based assays. The exact positions of deuterium

labeling are on the propanol side chains.

Applications: Primarily used as an internal standard for the quantification of metoprolol dimer,

a potential impurity or metabolite of metoprolol, in various biological matrices during

pharmacokinetic and drug metabolism studies.

Experimental Protocol: Quantification of Metoprolol
and its Metabolites in Human Plasma using LC-
MS/MS with a Deuterated Internal Standard
The following is a representative protocol illustrating the use of a deuterated standard like

Metoprolol dimer-d10 in a typical bioanalytical method. This protocol is adapted from

established methods for metoprolol analysis.[1][2]

1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard

working solution (e.g., Metoprolol dimer-d10 in methanol).

Vortex the mixture for 30 seconds.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 2 minutes.
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Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Metoprolol: Monitor the specific parent-to-daughter ion transition.

Metoprolol Dimer-d10 (Internal Standard): Monitor the specific parent-to-daughter ion

transition, which will be shifted by +10 m/z units compared to the unlabeled dimer.

Data Analysis: The concentration of metoprolol in the plasma sample is determined by

calculating the ratio of the peak area of the analyte to the peak area of the internal

standard and comparing this ratio to a standard curve.
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Visualizations
The following diagrams illustrate the experimental workflow and the metabolic context in which

Metoprolol dimer-d10 is utilized.
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Figure 1: A generalized workflow for sample preparation and analysis using a deuterated
internal standard.
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Figure 2: Simplified metabolic pathways of Metoprolol, primarily mediated by cytochrome P450
enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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